ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(3-chlorophenyl)methyl]-1-(pyridin-3-ylmethyl)piperidine-3-carboxylate
• InChI: InChI=1S/C21H25ClN2O2/c1-2-26-20(25)21(13-17-6-3-8-19(22)12-17)9-5-11-24(16-21)15-18-7-4-10-23-14-18/h3-4,6-8,10,12,14H,2,5,9,11,13,15-16H2,1H3
• InChI Key: WQVPLCHQKRVVFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2=CN=CC=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a painkiller. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have high affinity for the alpha-4 beta-2 subtype of nicotinic acetylcholine receptors.

Mechanism of Action

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate works by binding to and activating nicotinic acetylcholine receptors in the brain and spinal cord. This activation leads to the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of pain perception.
Biochemical and Physiological Effects
In addition to its pain-relieving effects, this compound has been shown to have several other biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as the ability to improve cognitive function.

Advantages and Limitations for Lab Experiments

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate has several advantages for use in lab experiments, including its high potency and selectivity for nicotinic acetylcholine receptors. However, its use is limited by its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate. One area of interest is its potential use in the treatment of addiction, as nicotinic acetylcholine receptors are involved in the regulation of reward pathways in the brain. Another area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease, as it has been shown to improve cognitive function in animal models. Additionally, further research is needed to fully understand the mechanisms underlying its pain-relieving effects and to optimize its use in clinical settings.

Synthesis Methods

The synthesis of ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate involves several steps, including the reaction of 3-chlorobenzyl chloride with pyridine-3-methanol to form 3-(3-chlorobenzyl)pyridin-3-ylmethanol. This intermediate is then reacted with piperidine-3-carboxylic acid to form this compound.

Scientific Research Applications

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylmethyl)-3-piperidinecarboxylate has been extensively studied for its potential use as a painkiller, particularly for chronic pain conditions such as neuropathic pain. It has been shown to be effective in animal models of chronic pain and has also been tested in clinical trials for the treatment of neuropathic pain in humans.